Cas no 303057-04-7 (2-methyl-5-(2-nitroethenyl)-2,3-dihydro-1-benzofuran)

• Product Name: 2-methyl-5-(2-nitroethenyl)-2,3-dihydro-1-benzofuran
• CAS No: 303057-04-7
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 6265179
• PubChem ID: 5742097
• Update Time: 2025-06-10

2-methyl-5-(2-nitroethenyl)-2,3-dihydro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(2-nitroethenyl)-2,3-dihydro-1-benzofuran
• AKOS002235961
• EN300-1761633
• 303057-04-7
• SR-01000301864
• AKOS016192777
• SR-01000301864-1

• Inchi： 1S/C11H11NO3/c1-8-6-10-7-9(4-5-12(13)14)2-3-11(10)15-8/h2-5,7-8H,6H2,1H3/b5-4+
• InChI Key： QIJPIFGDBFLVHA-SNAWJCMRSA-N
• SMILES： O1C2C=CC(/C=C/[N+](=O)[O-])=CC=2CC1C

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55Ų

Additional information on 2-methyl-5-(2-nitroethenyl)-2,3-dihydro-1-benzofuran

Professional Introduction to Compound with CAS No. 303057-04-7 and Product Name: 2-methyl-5-(2-nitroethenyl)-2,3-dihydro-1-benzofuran

The compound with the CAS number 303057-04-7 and the product name 2-methyl-5-(2-nitroethenyl)-2,3-dihydro-1-benzofuran represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to the class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its benzofuran core and nitroethenyl substituent, make it a promising candidate for further investigation in drug discovery and molecular pharmacology.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry. These compounds often exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The presence of a nitroethenyl group in 2-methyl-5-(2-nitroethenyl)-2,3-dihydro-1-benzofuran introduces additional functionalization possibilities, which can be exploited to enhance its pharmacological profile. The nitro group is known for its ability to participate in redox reactions, making it a valuable moiety for designing prodrugs or bioactivatable compounds.

In the context of modern drug development, the synthesis and characterization of novel heterocyclic compounds like 2-methyl-5-(2-nitroethenyl)-2,3-dihydro-1-benzofuran are crucial for identifying new therapeutic agents. Advanced synthetic methodologies have enabled the efficient preparation of complex molecular structures, allowing researchers to explore intricate biological interactions. The benzofuran scaffold is particularly interesting because it can be modified in various ways to optimize its binding affinity to biological targets.

One of the key areas of interest in the study of 2-methyl-5-(2-nitroethenyl)-2,3-dihydro-1-benzofuran is its potential role in modulating enzyme activity. Enzymes are central to many biological processes, and their inhibition or activation can lead to significant therapeutic effects. The nitroethenyl group in this compound may interact with specific amino acid residues in enzymes, altering their conformation or activity. This interaction could be harnessed to develop novel enzyme inhibitors for treating various diseases.

Another compelling aspect of this compound is its potential application in photodynamic therapy (PDT). PDT involves the use of photosensitizers that generate reactive oxygen species upon exposure to light, leading to the destruction of target cells. The electron-withdrawing nature of the nitro group can enhance the photosensitizing properties of 2-methyl-5-(2-nitroethenyl)-2,3-dihydro-1-benzofuran, making it a candidate for developing new PDT agents. This approach has shown promise in treating cancers and infectious diseases.

The synthesis of 2-methyl-5-(2-nitroethenyl)-2,3-dihydro-1-benzofuran involves multi-step organic reactions that require precise control over reaction conditions. Modern synthetic techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the benzofuran core efficiently. Additionally, protecting group strategies are often employed to ensure regioselective functionalization at different positions on the molecule. These advancements in synthetic chemistry have made it possible to produce complex heterocyclic compounds with high yields and purity.

Evaluation of the pharmacological properties of 2-methyl-5-(2-nitroethenyl)-2,3-dihydro-1-benzofuran has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit certain kinases involved in cancer progression. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. By inhibiting these kinases, this compound may offer a new therapeutic strategy for cancer treatment.

Furthermore, preclinical studies have shown that this compound exhibits significant anti-inflammatory effects. Inflammatory processes are implicated in various chronic diseases, including arthritis and cardiovascular disorders. The ability of this compound to modulate inflammatory pathways suggests its potential as an anti-inflammatory agent. This finding aligns with the growing interest in developing drugs that target inflammation rather than just symptoms.

The chemical stability and bioavailability of this compound are also important considerations in drug development. The presence of both polar and non-polar functional groups affects how the molecule interacts with biological membranes and metabolic enzymes. Understanding these interactions is crucial for optimizing drug delivery systems and improving therapeutic efficacy.

In conclusion,this compound represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. Continued investigation into its pharmacological properties will likely uncover additional applications across various medical fields.